![molecular formula C24H17ClF3N3O2S B2493764 2-(4-Chlorophenyl)-3-[({[3-(trifluoromethyl)benzoyl]oxy}imino)methyl]-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole CAS No. 383147-91-9](/img/structure/B2493764.png)
2-(4-Chlorophenyl)-3-[({[3-(trifluoromethyl)benzoyl]oxy}imino)methyl]-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of complex molecules like 2-(4-Chlorophenyl)-3-[({[3-(trifluoromethyl)benzoyl]oxy}imino)methyl]-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole often involves multiple steps, including condensation reactions, heterocyclization, and the use of specific catalysts or conditions to promote the formation of desired bonds and molecular frameworks. Techniques such as the condensation of aryl-thio compounds and bromodimedone in the presence of catalytic amounts of chlorotrimethylsilane under solvent-free conditions have been highlighted as efficient methods for the synthesis of benzothiazole derivatives (Ryabukhin et al., 2006).
Scientific Research Applications
Derivatives of Imidazo [2, 1-b] benzothiazole : This study explored the chemical properties and reactions of various imidazo benzothiazole derivatives, including reactions under different conditions to produce a range of compounds (Ogura & Itoh, 1970).
Synthesis of Benzothiazole Derivatives as Modulators of Multidrug Resistance for Tumor Cells : This research investigated the synthesis of benzothiazole derivatives, including those structurally similar to the compound , for their potential to overcome multidrug resistance in tumor cells (Tasaka et al., 1997).
Synthesis and in-vitro Anticancer Activity of Benzothiazole Derivatives : This study focused on the synthesis of various benzothiazole derivatives and their evaluation for in-vitro anticancer activity, demonstrating the potential of these compounds in cancer therapy (Waghmare et al., 2013).
Reactions of Keto–Enol Tautomers of Benzothiazoles with Alkynyl Esters : This paper described the synthesis of fused-ring heterocycles from benzothiazoles, showing the versatility of these compounds in creating complex molecular structures (Silva et al., 2012).
Crystal Structure Analysis : Research has been conducted to understand the molecular structure of related benzothiazole compounds through X-ray crystallography, which is crucial for understanding how these compounds interact at the molecular level (Aydın et al., 2002).
properties
IUPAC Name |
[(E)-[2-(4-chlorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazol-1-yl]methylideneamino] 3-(trifluoromethyl)benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H17ClF3N3O2S/c25-17-10-8-14(9-11-17)21-19(31-18-6-1-2-7-20(18)34-23(31)30-21)13-29-33-22(32)15-4-3-5-16(12-15)24(26,27)28/h3-5,8-13H,1-2,6-7H2/b29-13+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBWANUFNWNURBW-VFLNYLIXSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)N3C(=C(N=C3S2)C4=CC=C(C=C4)Cl)C=NOC(=O)C5=CC(=CC=C5)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCC2=C(C1)N3C(=C(N=C3S2)C4=CC=C(C=C4)Cl)/C=N/OC(=O)C5=CC(=CC=C5)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H17ClF3N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
503.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Chlorophenyl)-3-[({[3-(trifluoromethyl)benzoyl]oxy}imino)methyl]-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.